A new supramolecular assembly obtained from the combination of silver(i) cations with a thiophosphorylated cavitand

Chemical Communications Pub Date: 2002-02-11 DOI: 10.1039/B110698H

Abstract

The new tetra-thiophosphonatocavitand 1 in its iiii configuration extracts quantitatively Ag+ ions from aqueous solutions; the tetranuclear complex [12·Ag4Pic4] was selectively formed and characterized in the solid state by X-ray diffraction which revealed the formation of a new dimeric assembly through Ag+ coordination.

Graphical abstract: A new supramolecular assembly obtained from the combination of silver(i) cations with a thiophosphorylated cavitand
A new supramolecular assembly obtained from the combination of silver(i) cations with a thiophosphorylated cavitand
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